Cas no 76917-16-3 (2-Undecanone, 1-hydroxy-)

2-Undecanone, 1-hydroxy- structure
2-Undecanone, 1-hydroxy- structure
Product name:2-Undecanone, 1-hydroxy-
CAS No:76917-16-3
MF:C11H22O2
MW:186.29118
CID:537028
PubChem ID:13148246

2-Undecanone, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Undecanone, 1-hydroxy-
    • 1-hydroxyundecan-2-one
    • 76917-16-3
    • DTXSID20522052
    • Inchi: InChI=1S/C11H22O2/c1-2-3-4-5-6-7-8-9-11(13)10-12/h12H,2-10H2,1H3
    • InChI Key: ITXAKAYTXBTIFX-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCC(=O)CO

Computed Properties

  • Exact Mass: 186.16206
  • Monoisotopic Mass: 186.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

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